N-butyl-4-(3-methoxyphenoxy)butan-1-amine

• IUPAC Name: N-butyl-4-(3-methoxyphenoxy)butan-1-amine
• InChI: InChI=1S/C15H25NO2/c1-3-4-10-16-11-5-6-12-18-15-9-7-8-14(13-15)17-2/h7-9,13,16H,3-6,10-12H2,1-2H3
• InChI Key: CXJAPADLPBTNNY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCOC1=CC=CC(=C1)OC
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

N-butyl-4-(3-methoxyphenoxy)butan-1-amine is an organic compound that belongs to the class of amines It is characterized by the presence of a butyl group attached to a butan-1-amine backbone, with a 3-methoxyphenoxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-4-(3-methoxyphenoxy)butan-1-amine typically involves the reaction of 3-methoxyphenol with butylamine in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction. The process can be summarized as follows:

Step 1: 3-methoxyphenol is reacted with butylamine in the presence of a catalyst (e.g., hydrochloric acid) to form an intermediate.

Step 2: The intermediate is then subjected to further reaction conditions, such as heating, to yield this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, is common to optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-butyl-4-(3-methoxyphenoxy)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-butyl-4-(3-methoxyphenoxy)butan-1-one, while reduction could produce this compound derivatives with different degrees of saturation.

Scientific Research Applications

N-butyl-4-(3-methoxyphenoxy)butan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-butyl-4-(3-methoxyphenoxy)butan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(tert-butyl)-4-(3-methoxyphenoxy)-1-butanamine
• N-butyl-4-(3-methoxyphenoxy)butan-1-amine derivatives

Uniqueness

This compound is unique due to its specific structural features, such as the presence of the 3-methoxyphenoxy group and the butylamine backbone. These features contribute to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications.